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Compound of Interest

Compound Name: ITIC-4F

Cat. No.: B15550478

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for ITIC-4F (also

known as ITIC-2F or IT-4F), a non-fullerene acceptor prominent in organic electronics research.

The information is compiled from available Safety Data Sheets (SDS) and chemical supplier

databases to ensure research and development professionals can handle this material with the

utmost care and safety.

Section 1: Product and Company Identification
ITIC-4F is a high-performance organic semiconductor material used primarily in the fabrication

of organic photovoltaics (OPVs) and other electronic devices.[1][2]
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Identifier Value

Chemical Name

3,9-bis(2-methylene-((3-(1,1-

dicyanomethylene)-6,7-difluoro)-

indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-

dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-

b']dithiophene[3]

Synonyms ITIC-2F, IT-4F, ITIC-DF[1][3]

CAS Number 2097998-59-7[1][3][4][5]

Molecular Formula C₉₄H₇₈F₄N₄O₂S₄[3][4]

Molecular Weight 1499.90 g/mol [1][3][4]

Section 2: Hazard Identification
As of the latest available data, a comprehensive GHS classification for ITIC-4F has not been

formally established. However, based on the nature of similar complex organic compounds, it is

prudent to handle it as a substance with potential hazards. The material should be considered

a hazardous chemical, and users should exercise caution. Some suppliers indicate that it may

be classified as a hazardous material for shipping purposes.[4]

Potential Hazards:

May cause skin irritation.

May cause serious eye irritation.

May be harmful if inhaled or swallowed.

It is critical to consult the most current Safety Data Sheet from your specific supplier before

use.

Section 3: Composition and Purity
ITIC-4F is a high-purity chemical intended for research and manufacturing.
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Component Purity

ITIC-4F >98% or >99% (depending on supplier)[3][4]

Section 4: First-Aid Measures
In the event of exposure, the following first-aid measures are recommended.

Exposure Route First-Aid Protocol

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Section 5: Fire-Fighting Measures
Parameter Guideline

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen fluoride.

Fire-Fighter Protection
Wear self-contained breathing apparatus for

firefighting if necessary.

Section 6: Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.zrswnz.com/chanpinzhongxin/3602.html
https://www.chemscene.com/product/2097998-59-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.

Accidental Spill Workflow

Spill Occurs

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains/waterways

Sweep up and shovel.
Collect in a suitable, closed container for disposal.

Dispose of as hazardous waste.
Follow local regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of ITIC-4F.

Section 7: Handling and Storage
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Aspect Protocol

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature is 4°C.[4] Some suppliers may ship

at room temperature.[4][6]

Section 8: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure risk.

Personal Protective Equipment (PPE) for ITIC-4F Handling

Required PPE

Researcher/Handler

Engineering Controls
(Fume Hood / Glovebox)

Chemical Resistant Gloves
(e.g., Nitrile)

Safety Glasses with Side-Shields
or Goggles Laboratory Coat NIOSH Approved Respirator

(if dust is generated)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling ITIC-4F.

Section 9: Physical and Chemical Properties
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Property Value

Appearance Solid

Solubility

Soluble in organic solvents (e.g., chloroform,

chlorobenzene). Specific solubility data is not

widely published.

HOMO Level -5.66 eV[1][3] or -5.69 eV[5]

LUMO Level -4.14 eV[1][3] or -4.07 eV[5]

Section 10: Stability and Reactivity
Parameter Description

Chemical Stability Stable under recommended storage conditions.

Conditions to Avoid
Exposure to light and oxygen may lead to

degradation, particularly under illumination.[7]

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Hazardous decomposition products formed

under fire conditions include carbon oxides,

nitrogen oxides (NOx), sulfur oxides, and

hydrogen fluoride.

Section 11: Toxicological Information
Detailed toxicological studies for ITIC-4F are not publicly available. The information below is

based on general principles for handling novel chemical compounds.

Acute Toxicity: No data available.

Skin Corrosion/Irritation: No data available. Handle as a potential irritant.

Serious Eye Damage/Irritation: No data available. Handle as a potential irritant.

Respiratory or Skin Sensitization: No data available.
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Carcinogenicity: No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH,

NTP, or OSHA.

Section 12: Ecological Information
No data is available on the ecotoxicity of ITIC-4F. It is imperative to prevent its release into the

environment.

Section 13: Disposal Considerations
Dispose of this material as hazardous waste. Offer surplus and non-recyclable solutions to a

licensed disposal company. Contact a licensed professional waste disposal service to dispose

of this material.

Section 14: Transport Information
ITIC-4F may be classified as a dangerous good for transportation, potentially falling under

hazard classes such as 6.1 (Toxic substances) or 9 (Miscellaneous dangerous goods).[4]

Shipping regulations (DOT, IATA, IMDG) must be followed.

Section 15: Regulatory Information
This material is intended for research and development use only. Users should be aware of and

comply with all applicable local, state, and federal regulations.

Disclaimer: This document is intended as a guide and is based on currently available

information. It is not a substitute for the official Safety Data Sheet (SDS) provided by the

supplier. Always refer to the specific SDS for the most accurate and up-to-date safety

information before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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